Cas no 50766-86-4 (1-(3-nitrophenyl)butan-1-one)

1-(3-nitrophenyl)butan-1-one structure
Product name:1-(3-nitrophenyl)butan-1-one
1-(3-nitrophenyl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-1-phenylbutan-1-one
- 1-(3-nitrophenyl)butan-1-one
- 3’-NITROBUTYROPHENONE
- <3-Nitro-phenyl>-propyl-keton
- 1-(3-nitrophenyl)-1-butanone
- 1-(3-Nitro-phenyl)-butan-1-on
- 1-(3-Nitro-phenyl)-butan-1-one
- 1-Butanone,1-(3-nitrophenyl)
- 3-Nitro-butyrophenon
- 3'-NITROBUTYROPHENONE
- 3'-nitropropiophenone
- m-Nitrobutyrophenone
- Propyl-(3-nitro-phenyl)-keton
- AC-20422
- 3-Nitrobutyrophenone
- FT-0656276
- 1-Butanone, 1-(3-nitrophenyl)-
- DTXSID90198804
- TQP1267
- EN300-06507
- Z56926545
- 50766-86-4
- HJLRYDBRORTQIU-UHFFFAOYSA-N
- NSC-210921
- NSC 210921
- CS-0220374
- NSC210921
- AKOS000164095
- SCHEMBL568615
- G35063
-
- MDL: MFCD00024523
- Inchi: InChI=1S/C10H11NO3/c1-8(11(13)14)7-10(12)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key: ZEMBUDLWKVRNIW-UHFFFAOYSA-N
- SMILES: [N+](C(C)CC(C1C=CC=CC=1)=O)([O-])=O
Computed Properties
- Exact Mass: 193.07400
- Monoisotopic Mass: 193.073893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 62.9
- Surface Charge: 0
Experimental Properties
- Density: 1.165
- Boiling Point: 271.6 °C at 760 mmHg
- Flash Point: 271.6 °C at 760 mmHg
- Refractive Index: 1.54
- PSA: 62.89000
- LogP: 3.10080
1-(3-nitrophenyl)butan-1-one Security Information
1-(3-nitrophenyl)butan-1-one Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-nitrophenyl)butan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-06507-0.5g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
Enamine | EN300-06507-1.0g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
Enamine | EN300-06507-5.0g |
1-(3-nitrophenyl)butan-1-one |
50766-86-4 | 95.0% | 5.0g |
$743.0 | 2025-03-21 | |
1PlusChem | 1P00DE9A-500mg |
3-Nitrobutyrophenone |
50766-86-4 | 95% | 500mg |
$230.00 | 2025-02-26 | |
1PlusChem | 1P00DE9A-1g |
3-Nitrobutyrophenone |
50766-86-4 | 95% | 1g |
$320.00 | 2025-02-26 | |
Aaron | AR00DEHM-100mg |
3-Nitrobutyrophenone |
50766-86-4 | 95% | 100mg |
$116.00 | 2025-01-24 | |
1PlusChem | 1P00DE9A-100mg |
3-Nitrobutyrophenone |
50766-86-4 | 95% | 100mg |
$109.00 | 2025-02-26 | |
A2B Chem LLC | AG24206-250mg |
3-Nitrobutyrophenone |
50766-86-4 | 98% | 250mg |
$132.00 | 2024-04-19 | |
A2B Chem LLC | AG24206-500mg |
3-Nitrobutyrophenone |
50766-86-4 | 98% | 500mg |
$220.00 | 2024-04-19 | |
A2B Chem LLC | AG24206-1g |
3-Nitrobutyrophenone |
50766-86-4 | 98% | 1g |
$305.00 | 2024-04-19 |
1-(3-nitrophenyl)butan-1-one Related Literature
-
1. NotesG. R. Clemo,A. F. Daglish,J. R. Keneford,J. C. E. Simpson,D. H. Hey,D. S. Morris,A. F. Childs,L. J. Goldswokthy,G. F. Harding,S. G. P. Plant,G. A. Weeks,R. F. Batt,D. Woodcock J. Chem. Soc. 1948 2318
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2. 421. The preparation of some m- and p-alkylanilinesR. Long,K. Schofield J. Chem. Soc. 1953 2066
-
3. 755. Bisquaternary ammonium salts. Part IV. 3-Alkylbenzene-1,ω-bistrimethylammonium saltsJ. N. Ashley,S. S. Berg J. Chem. Soc. 1959 3725
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N. Levy,J. D. Rose Q. Rev. Chem. Soc. 1947 1 358
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:50766-86-4)1-(3-nitrophenyl)butan-1-one

Purity:99%
Quantity:1g
Price ($):1523.0